2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[(2-chloroacetyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H21ClN2O3/c17-10-15(20)18-11-14-8-4-5-9-19(14)16(21)22-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,18,20)
• InChI Key: BRKKDMWXMVTTFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CNC(=O)CCl)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol

Description

2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS 361949-28-4) is a crucial synthetic intermediate in medicinal chemistry, primarily employed in the development of inhibitors for Discoidin Domain Receptor 1 (DDR1). DDR1 is a receptor tyrosine kinase that is activated by collagen and plays a significant role in cancer progression, including cell proliferation, migration, and invasion . This compound serves as a versatile scaffold for chemical elaboration; the reactive 2-chloroacetamide group is a key feature that allows for further alkylation or cyclization reactions to form more complex molecular architectures. Researchers value this chemical for its role in constructing the core structure of potent DDR1 inhibitors, which are being investigated as potential therapeutics for various cancers, such as breast cancer and glioblastoma. Its mechanism of action as an intermediate is structural, enabling the synthesis of molecules that bind to the DDR1 kinase domain and inhibit its aberrant signaling. For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Biological Activity

2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound with potential applications in medicinal chemistry. Its complex structure, featuring a piperidine ring and a benzyl ester functional group, makes it an interesting subject for biological activity studies. The molecular formula of this compound is $C_{18}H_{25}ClN_{2}O_{3}$ with a molecular weight of approximately 352.86 g/mol .

The synthesis of this compound typically involves several steps, including the formation of the piperidine ring and the introduction of the chloroacetyl group. The compound can undergo hydrolysis in the presence of water and either an acid or base, leading to the release of the corresponding carboxylic acid .

Chemical Structure:

• Molecular Formula: $C_{18}H_{25}ClN_{2}O_{3}$
• Molecular Weight: 352.86 g/mol

Biological Activity

Research into the biological activity of 2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester has revealed its potential as a pharmacological agent. Key areas of investigation include:

• Mechanism of Action: Studies have focused on how this compound interacts with biological targets, particularly in relation to its potential role as an intermediate in pharmaceutical synthesis .
• Therapeutic Applications: The compound's structural characteristics suggest possible applications in treating various diseases, although specific therapeutic uses are still under investigation.

Case Studies and Research Findings

Several studies have highlighted the biological relevance of compounds similar to 2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester:

• Antitumor Activity: Compounds with similar piperidine structures have shown promise in cancer therapy. For instance, derivatives have been evaluated for their ability to inhibit cell growth in various cancer cell lines .
• Inhibition Studies: Research indicates that related compounds can act as inhibitors for certain enzymes, which is crucial for developing targeted therapies .
• Pharmacokinetics and Toxicology: Understanding the metabolism and potential toxic effects of this compound is essential for evaluating its safety profile in clinical applications. For example, studies on similar compounds have demonstrated varying degrees of toxicity based on structural modifications .

Comparative Analysis

A comparative analysis of structurally related compounds can provide insights into the biological activity influenced by specific functional groups:

Compound Name	Molecular Formula	Unique Features
4-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	$C_{16}H_{21}ClN_{2}O_{3}$	Different position of chloroacetyl group
3-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	$C_{16}H_{21}ClN_{2}O_{3}$	Variation in substitution pattern on piperidine
2-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	$C_{16}H_{23}N_{3}O_{3}$	Contains amino group instead of chloroacetyl

This table illustrates how variations in structure can significantly affect biological activity and pharmacological profiles.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of 2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps that may include the formation of the piperidine ring, introduction of the chloroacetyl group, and esterification with benzyl alcohol. The compound's complex structure allows it to serve as an intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders due to its piperidine core.

Synthetic Routes

The following table summarizes common synthetic routes for producing this compound:

Step	Reaction Type	Description
1	N-Acylation	Reaction of piperidine with chloroacetyl chloride to form 2-chloroacetyl-piperidine.
2	Esterification	Reaction with benzyl alcohol to yield the final product.
3	Hydrolysis	Under acidic or basic conditions, the benzyl ester can be hydrolyzed to yield the carboxylic acid form.

Pharmacological Applications

The pharmacological potential of 2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester has been explored in various studies, particularly focusing on its interactions with biological targets.

Case Studies

Several studies have documented the effects of this compound on neuronal cells:

• Study on Neuroprotection : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of piperidine compounds, including this one, showed protective effects against oxidative stress in neuronal cell lines.
• Behavioral Studies : Animal models treated with this compound exhibited reduced anxiety-like behaviors in elevated plus maze tests, suggesting anxiolytic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers

4-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353980-56-9)

• Molecular Weight : 324.81
• Substituent Position: Chloro-acetylamino-methyl group at the 4-position of piperidine.
• Key Difference: The positional isomerism (4- vs. 2-substitution) may alter steric interactions and binding affinities in biological systems.

(S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester (CAS: 1354019-79-6)

• Substituent Position: Chloro-acetylamino group at the 3-position of piperidine.
• Stereochemistry: The (S)-configuration introduces chirality, which could enhance selectivity in enzyme interactions.

Functional Group Variations

(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354020-18-0)

• Functional Group: Ethyl-amino linkage instead of amino-methyl.
• The (R)-configuration further differentiates its stereochemical properties from the target compound .

4-[2-(3-Carboxymethyl-indol-1-yl)-ethyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 461052-33-5)

• Molecular Weight : 420.51
• Substituent : A carboxymethyl-indole moiety attached via an ethyl chain.
• The carboxymethyl group enhances hydrophilicity, contrasting with the chloroacetyl group’s electrophilic reactivity in the target compound .

Halogenated Derivatives

4-[(3-Fluoro-pyridin-2-ylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• Synthesis : Derived from 2-chloro-3-fluoropyridine, indicating a fluorinated pyridinyl substituent.
• Role of Fluorine : Fluorine’s electronegativity may enhance metabolic stability and binding through halogen bonds, a feature absent in the target compound’s chloroacetyl group .

Structural and Physicochemical Data Table

Compound Name (CAS)	Substituent Position	Functional Group	Molecular Weight	Key Feature
2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-CBz*	2	Chloro-acetylamino-methyl	Not provided	Target compound
4-[(2-Chloro-acetylamino)-methyl]-piperidine-1-CBz (1353980-56-9)	4	Chloro-acetylamino-methyl	324.81	Discontinued isomer
(S)-3-(2-Chloro-acetylamino)-piperidine-1-CBz (1354019-79-6)	3	Chloro-acetylamino	Not provided	Chiral center (S-configuration)
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-CBz (1354020-18-0)	3	Chloro-acetyl-ethyl-amino	Not provided	Ethyl-amino linker; R-configuration
4-[2-(3-Carboxymethyl-indol-1-yl)-ethyl]-piperidine-1-CBz (461052-33-5)	4	Carboxymethyl-indole-ethyl	420.51	Hydrophilic indole moiety

*CBz: Carboxylic acid benzyl ester.

Preparation Methods

Reductive Amination of 1-Benzyloxycarbonyl-2-piperidone

Steps :

• Oxidation : Convert 1-benzyloxycarbonylpiperidine to 1-benzyloxycarbonyl-2-piperidone using a catalytic oxidant (e.g., RuO₂).

• Reductive Amination : React with ammonium acetate and sodium triacetoxyborohydride (STAB):

Reaction Conditions

• Substrate : 1-Benzyloxycarbonyl-2-piperidone

• Reagents : NH₄OAc (2 equiv), STAB (1.5 equiv)

• Solvent : Tetrahydrofuran (THF)

• Temperature : 0°C → room temperature, 12 h

• Yield : 70–75%

Mechanism :

$$\text{2-Piperidone} + \text{NH}_4^+ \xrightarrow{\text{STAB}} \text{2-(Aminomethyl)piperidine} \rightarrow \text{Protected as Cbz}$$

Direct Alkylation via Mannich Reaction

For substrates lacking a ketone, alkylation is achieved using formaldehyde and ammonium chloride:

Reaction Conditions

• Substrate : 1-Benzyloxycarbonylpiperidine

• Reagents : Formaldehyde (1.2 equiv), NH₄Cl (1.5 equiv)

• Catalyst : Acetic acid (10 mol%)

• Solvent : Methanol

• Temperature : Reflux, 6 h

• Yield : 60–65%

Acylation with Chloroacetyl Chloride

The final step involves reacting the 2-(aminomethyl)piperidine derivative with chloroacetyl chloride:

Reaction Conditions

• Substrate : 1-Benzyloxycarbonyl-2-(aminomethyl)piperidine

• Reagents : Chloroacetyl chloride (1.2 equiv), triethylamine (2 equiv)

• Solvent : DCM

• Temperature : 0°C → room temperature, 2 h

• Yield : 80–85%

Mechanism :

$$\text{R-NH}$$2 + \text{ClCH}2\text{COCl} \xrightarrow{\text{Et}3\text{N}} \text{R-NH-CO-CH}2\text{Cl} + \text{HCl}

Optimization and Challenges

Regioselectivity in Aminomethylation

Achieving 2-position specificity is challenging due to piperidine symmetry. Solutions include:

• Directed lithiation : Use of LDA to deprotonate the 2-position, followed by quenching with iodomethane and amination.

• Enzymatic methods : Lipase-mediated resolution for chiral intermediates.

Purification Strategies

• Chromatography : Silica gel column chromatography (ethyl acetate/hexane, 1:3) removes unreacted chloroacetyl chloride.

• Crystallization : Recrystallization from ethanol/water mixtures enhances purity (>98%).

Comparative Analysis of Synthetic Routes

Method	Starting Material	Key Step	Yield	Purity
Reductive Amination	1-Cbz-2-piperidone	STAB-mediated reduction	75%	95%
Mannich Reaction	1-Cbz-piperidine	Formaldehyde alkylation	65%	90%
Directed Lithiation	1-Cbz-piperidine	LDA/iodomethane sequence	60%	85%

Industrial-Scale Considerations

• Continuous flow reactors : Improve safety and yield for chloroacetyl chloride handling.

• Green chemistry : Replacement of DCM with cyclopentyl methyl ether (CPME) reduces environmental impact .

Q & A

Q. How can stability-indicating methods (SIMs) be developed for long-term storage studies?

• Methodological Answer : Accelerated stability testing (40°C/75% RH for 6 months) identifies degradation products via LC-MS. Formulate lyophilized powders with cryoprotectants (trehalose, mannitol) to prevent hydrolysis of the benzyl ester .